Cas no 2639374-90-4 (tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate)

• Product Name: tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate
• CAS No: 2639374-90-4
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6024791
• PubChem ID: 165898212
• Update Time: 2025-05-20

tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate
• 2639374-90-4
• EN300-27728448

• Inchi： 1S/C13H22N2O3/c1-8(2)6-9(14)11-15-7-10(17-11)12(16)18-13(3,4)5/h7-9H,6,14H2,1-5H3/t9-/m0/s1
• InChI Key： SQRLRNMIYXPSBN-VIFPVBQESA-N
• SMILES： O1C(=CN=C1[C@H](CC(C)C)N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate

Introduction to Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate (CAS No. 2639374-90-4)

Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2639374-90-4, represents a sophisticated molecular framework designed for potential applications in drug discovery and medicinal chemistry. The structure of this molecule incorporates a tert-butyl group, a 1,3-oxazole core, and an (1S)-1-amino-3-methylbutyl side chain, which collectively contribute to its distinctive chemical properties and biological relevance.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during multi-step reactions. Its steric bulk can influence the reactivity of adjacent functional groups, making it a valuable tool in designing molecules with precise three-dimensional arrangements. In the context of this compound, the tert-butyl moiety at the 2-position of the oxazole ring may serve as a stabilizing factor, enhancing the molecule's resistance to unwanted side reactions while allowing for selective modifications at other positions.

The central 1,3-oxazole scaffold is a heterocyclic ring system that has been extensively studied for its pharmacological properties. Oxazoles are known for their ability to engage with biological targets such as enzymes and receptors due to their aromatic-like character and presence of two adjacent nitrogen atoms. The 5-carboxylate group attached to the oxazole ring introduces a polar functionality, which can enhance solubility in aqueous environments and facilitate interactions with polar biological targets. This combination of features makes Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate a promising candidate for further exploration in medicinal chemistry.

The chiral nature of the molecule is highlighted by the presence of an (1S)-configuration at the stereocenter of the amino side chain. Chirality is a critical factor in pharmaceutical development, as enantiomers of a drug can exhibit vastly different biological activities. The specific stereochemistry of this compound may be tailored to optimize its interaction with biological systems, potentially leading to improved efficacy or reduced side effects. The use of enantiomerically pure compounds is increasingly important in modern drug design, and this molecule exemplifies how stereochemical control can be integrated into synthetic strategies.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for drug-like properties. The structural features of Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate, including its heterocyclic core and functionalized side chains, make it an attractive candidate for virtual screening campaigns aimed at identifying novel bioactive molecules. High-throughput virtual screening combined with molecular docking techniques has been successfully applied to identify lead compounds for various therapeutic areas. This compound's unique architecture may allow it to interact with targets involved in inflammatory diseases, infectious diseases, or even cancer through mechanisms that are yet to be fully elucidated.

In addition to its potential as a lead compound, Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate could serve as an intermediate in the synthesis of more complex molecules. The availability of well-defined building blocks like this one streamlines the process of drug discovery by reducing the number of synthetic steps required to generate novel candidates. The protective nature of the tert-butyl group allows for selective deprotection under mild conditions once other functionalities have been installed, making it an ideal component in multi-step synthetic routes.

The pharmaceutical industry has increasingly focused on developing treatments for neurological disorders due to their significant impact on global health. Heterocyclic compounds have shown promise in modulating neurotransmitter systems and have been widely used in drugs targeting conditions such as depression, epilepsy, and neurodegenerative diseases. The structural motif present in Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate shares similarities with known pharmacophores found in therapeutic agents used for neurological applications. This suggests that further investigation into this compound could uncover new treatments or provide insights into existing mechanisms of action.

Another area where this compound may find utility is in the development of antimicrobial agents. Antibiotic resistance remains one of the most pressing challenges in modern medicine, necessitating the discovery of novel antibiotics with unique mechanisms of action. The combination of functional groups in Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate, particularly the amino group and carboxylate moiety, could enable interactions with bacterial enzymes or cell wall components that are distinct from those targeted by current antibiotics. Such interactions could lead to the identification of compounds capable of overcoming existing resistance mechanisms.

The synthesis of chiral molecules like Tert-butyl 2-[(1S)-1-amino-3-methylbutyl]-1,3-oxazole-5-carboxylate often involves advanced catalytic methods that ensure high enantioselectivity and yield. Transition metal-catalyzed reactions have been particularly effective in constructing complex stereocenters under mild conditions. Recent developments in asymmetric catalysis have expanded the toolbox available to synthetic chemists, allowing for more efficient access to enantiomerically pure compounds like this one. These advances not only reduce costs but also improve scalability for industrial applications.

In conclusion,Tert-butyl 2-[ ( 1S ) - 1 - amino - 3 - methylbutyl ] - 1 , 3 - oxazole - 5 - carboxy l ate ( CAS No . 2639374 - 90 - 4 ) represents a structurally sophisticated compound with significant potential in pharmaceutical research and development . Its unique combination of functional groups , chiral center , and protective features makes it an intriguing candidate for further exploration . As computational methods continue to evolve , compounds like this one will play an increasingly important role in identifying new therapeutic agents . Future studies should focus on evaluating its biological activity , optimizing synthetic routes , and exploring its potential applications across various therapeutic areas .